Cas no 2170-60-7 (2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propen-1-yl)oxy]phenyl]-)

• Product Name: 2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propen-1-yl)oxy]phenyl]-
• CAS No: 2170-60-7
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 249927
• PubChem ID: 56604935
• Update Time: 2025-04-19

2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propen-1-yl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propen-1-yl)oxy]phenyl]-
• 2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propenyl)oxy]phenyl]- (9CI)
• 2H-Benzotriazole,2-[6-[(2-methylallyl)oxy]-m-tolyl]- (7CI,8CI)
• FT-0745196
• 2170-60-7
• 2H-Benzotriazole,2-[5-methyl-2-[(2-methyl-2-propenyl)oxy]phenyl]-
• DTXSID50717853
• 2-{5-Methyl-2-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2H-benzotriazole
• 2-[5-methyl-2-(2-methylprop-2-enoxy)phenyl]benzotriazole

• Inchi： 1S/C17H17N3O/c1-12(2)11-21-17-9-8-13(3)10-16(17)20-18-14-6-4-5-7-15(14)19-20/h4-10H,1,11H2,2-3H3
• InChI Key： VNFRNMXNICGMAL-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC(C)=CC=1N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 279.13731
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94
• LogP: 3.68380